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Compound of Interest

Compound Name: 4-Chlorocinnoline hydrochloride
CAS No.: 1949836-94-5
Cat. No.: B1435242
Get Quote
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Executive Summary

4-Chlorocinnoline hydrochloride is a high-value heterocyclic scaffold utilized primarily in
medicinal chemistry as a precursor for developing bioactive molecules.[1] Belonging to the
cinnoline (1,2-benzodiazine) class, this compound is distinguished from its quinoline analogues
by the presence of a second nitrogen atom at the 2-position. This N1-N2 diaza-linkage
significantly lowers the electron density at the C4 position, making the C-Cl bond exceptionally
reactive toward Nucleophilic Aromatic Substitution (SNAr).

This guide details the physicochemical properties, synthesis pathways, and reactivity profile of
4-chlorocinnoline hydrochloride, designed to support researchers in optimizing lead
generation and synthetic workflows.

Chemical Identity & Properties

The hydrochloride salt form is often preferred for storage due to the inherent instability of the
free base, which can degrade upon prolonged exposure to air and moisture.
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Property Data

CAS Number 1949836-94-5 (Salt) / 15696-12-5 (Free Base)
IUPAC Name 4-Chlorocinnoline hydrochloride

Molecular Formula C8H5CIN2 - HCI

Molecular Weight 201.05 g/mol

Appearance Yellow to orange crystalline solid

Soluble in DMSO, DMF, Methanol; sparingly

Solubility . .
soluble in non-polar organics.
] ] Decomposes >150°C (typical for heterocyclic
Melting Point
HCI salts)
o High; susceptible to hydrolysis (reverts to 4-
Hygroscopicity

hydroxycinnoline).

Synthesis & Production Logic

The synthesis of 4-chlorocinnoline hydrochloride typically proceeds via the Richter
Synthesis pathway, starting from 2-aminoacetophenone. This route is favored for its scalability
and the accessibility of starting materials.

Synthetic Pathway[2][3][4][5][6][7]

o Diazotization & Cyclization: 2-Aminoacetophenone is diazotized (NaNO2/HCI) to form a
diazonium intermediate, which undergoes intramolecular cyclization to yield 4-
hydroxycinnoline (cinnolin-4(1H)-one).

e Chlorination: The hydroxyl group is converted to a chloride using Phosphorus Oxychloride
(POCI3). This step restores aromaticity to the pyridazine ring.

o Salt Formation: The free base is treated with anhydrous HCI (e.g., in dioxane or ether) to
precipitate the stable hydrochloride salt.

Workflow Visualization
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The following diagram illustrates the critical steps and reagents involved in the production of
the target scaffold.
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Figure 1: Step-wise synthesis of 4-Chlorocinnoline HCI from 2-aminoacetophenone.

Reactivity Profile & Applications

The core value of 4-chlorocinnoline lies in its C4-electrophilicity. The 1,2-diaza arrangement
exerts a stronger electron-withdrawing effect than the single nitrogen in quinoline, making the
C4-chlorine a "hot spot” for displacement.

Nucleophilic Aromatic Substitution (SNAr)

This is the primary reaction used in drug discovery.

e Amination: Reacts rapidly with primary and secondary amines (catalyst-free or mild base) to
form 4-aminocinnoline derivatives.

« Etherification: Reacts with alkoxides or phenols to form ethers.

» Thiolation: Displaced by thiols to form thioethers.

Metal-Catalyzed Couplings

The C-Cl bond is robust enough to undergo Palladium-catalyzed cross-couplings (Suzuki-
Miyaura, Sonogashira) before displacement occurs, provided the nucleophile is not present.

Reactivity Diagram
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Figure 2: Divergent reactivity profile of the 4-chlorocinnoline scaffold.

Handling, Stability & Safety (E-E-A-T)
Moisture Sensitivity (Critical)

Unlike 4-chloroquinoline, 4-chlorocinnoline is significantly more prone to hydrolysis.

e Mechanism: Water attacks the highly electrophilic C4 position, displacing the chloride and
reverting the molecule to the thermodynamically stable 4-hydroxycinnoline (tautomer of
cinnolinone).

o Protocol: Always store under inert atmosphere (Argon/Nitrogen) at -20°C. Desiccate before
weighing.

Safety Protocols

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).

o PPE: Wear nitrile gloves, safety goggles, and work within a fume hood. The hydrolysis
product (HCI gas) is corrosive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1435242?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1435242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

